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Compound of Interest

Compound Name: 2-Hydroxypropyl methacrylate

Cat. No.: B1202032 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount when handling chemicals such as 2-Hydroxypropyl methacrylate
(HPMA). This guide provides immediate, essential safety protocols, operational plans, and

disposal procedures to foster a culture of safety and build trust in laboratory practices.

Chemical Identifier:

Name: 2-Hydroxypropyl methacrylate (HPMA)

CAS Number: 27813-02-1[1]

Synonyms: Methacrylic Acid Hydroxypropyl Ester, Propylene Glycol Monomethacrylate[2]

HPMA is a combustible liquid that can cause serious eye irritation and may trigger an allergic

skin reaction. It is crucial to handle this chemical in well-ventilated areas and to take

precautions against static discharge.[3][4]

Key Safety and Handling Data
The following table summarizes essential quantitative data for handling 2-Hydroxypropyl
methacrylate.
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Parameter Value Notes

Occupational Exposure Limits

(OELs)

No specific OELs established

for HPMA.[5]

For the stabilizer 4-

methoxyphenol (MEHQ), the

ACGIH TLV-TWA is 5 mg/m³.

[6]

Glove Selection (General

Guidance)

Brief Contact: Protection class

3 or higher (>60 minutes

breakthrough time).[6]

Prolonged/Repeated Contact:

Protection class 5 or higher

(>240 minutes breakthrough

time).[6]

Recommended materials

include Butyl rubber and Nitrile

rubber.[4][7] Always consult

the glove manufacturer's

specific chemical resistance

data.

Storage Temperature
Do not exceed 30°C (86°F).[5]

[7]

Store in a cool, dry, well-

ventilated area away from

direct sunlight and ignition

sources.[5][8]

NFPA 704 Diamond
Health: 2, Flammability: 1,

Instability: 1

As indicated by various safety

data sheets.

Safe Handling and Disposal Workflow
The following diagram outlines the necessary steps for safely handling HPMA from initial

preparation to final disposal.
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Preparation

Handling

Waste Disposal

Emergency Procedures

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Ensure Proper Ventilation
(Fume Hood)

Gather All Necessary Materials

Carefully Dispense HPMA

Proceed to Handling

Perform Experimental Work

Securely Close Container After Use Spill Cleanup Personal Exposure Fire

Collect HPMA Waste in
Designated, Labeled Container

After Use

Store Waste Container Securely

Dispose of Waste via
Approved Hazardous Waste Vendor

Click to download full resolution via product page

Caption: Workflow for safe handling of 2-Hydroxypropyl methacrylate.
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Experimental Protocols and Procedural Guidance
1. Personal Protective Equipment (PPE)

Eye and Face Protection: Wear chemical splash goggles and a face shield.[5] Ensure that

eyewash stations and safety showers are readily accessible.[1]

Skin Protection:

Gloves: Wear protective gloves made of materials such as butyl rubber or nitrile rubber.[4]

[7] For prolonged or frequently repeated contact, a glove with a protection class of 5 or

higher (breakthrough time > 240 minutes) is recommended.[6] For brief contact, a glove

with a protection class of 3 or higher (> 60 minutes) is advised.[6]

Protective Clothing: Wear a lab coat, and for larger quantities, a chemical-resistant apron

and boots are recommended.[3][4] Contaminated work clothing should not be allowed out

of the workplace.[2]

Respiratory Protection: Use in a well-ventilated area. If ventilation is inadequate, especially

in case of mist or vapor generation, use a suitable respirator.[4][5]

2. Handling and Storage

Handling:

Work in a well-ventilated area, preferably in a chemical fume hood.[5][6]

Avoid contact with skin, eyes, and clothing.[5]

Do not eat, drink, or smoke in the handling area.[3]

Wash hands thoroughly after handling.[5]

Take precautionary measures against static discharge.[4]

Storage:

Store in a cool, dry, well-ventilated place away from heat, sparks, and direct sunlight.[8]
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Keep containers tightly closed when not in use.[5]

To prevent polymerization, HPMA should be stored in the presence of air, as the stabilizer

requires oxygen to be effective.[6] Never store under inert gases.[6]

The storage temperature should not exceed 30°C (86°F).[5][7]

3. Spill and Emergency Procedures

Spill Cleanup:

Evacuate the area and ensure adequate ventilation.

Eliminate all ignition sources.[9]

Wearing appropriate PPE, absorb the spill with an inert material (e.g., sand, vermiculite).

[5][8]

Collect the absorbed material using non-sparking tools and place it in a designated,

labeled container for hazardous waste disposal.[8][9]

Clean the spill area with soap and water.[9]

First Aid:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding

eyelids open.[1][9] Seek immediate medical attention.[9]

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

large amounts of water.[3][9] If skin irritation or a rash occurs, get medical advice.[9]

Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek

immediate medical attention.[9]

Ingestion: Do NOT induce vomiting. If the person is conscious, have them drink large

amounts of water.[9] Never give anything by mouth to an unconscious person.[9] Seek

immediate medical attention.[9]
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4. Disposal Plan

All waste containing HPMA must be treated as hazardous waste.

Collect waste in a suitable, labeled, and tightly closed container.[1]

Dispose of the waste through a licensed hazardous waste disposal company.[3] Do not

dispose of it in drains or the environment.[3]

Empty containers may retain product residues and should be handled as hazardous waste.

[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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